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Compound of Interest

Compound Name: CB-64D

Cat. No.: B1211454 Get Quote

Disclaimer: Compound CB-64D is a substance identified in medicinal chemistry research and is

understood to be (+)-1R,5R-(E)-8-Benzylidene-5-(3-hydroxyphenyl)-2-methylmorphan-7-one.[1]

As a morphinan derivative, it requires careful handling and disposal as a potentially hazardous

chemical waste. This document provides a general framework for its safe disposal. However,

users must consult the specific Safety Data Sheet (SDS) for CB-64D and adhere to all local,

state, and federal regulations.

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure all necessary personal protective

equipment (PPE) is worn and emergency procedures are understood.

Personal Protective Equipment (PPE):

PPE Category Item Material/Standard

Eye Protection
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 Compliant

Hand Protection Chemical-Resistant Gloves Nitrile or Neoprene

Body Protection Laboratory Coat Flame-Resistant

Respiratory Fume Hood
Required for handling powders

or creating solutions.
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Emergency Procedures: In the event of a spill or exposure, immediately consult the CB-64D
Safety Data Sheet (SDS) for specific first aid and cleanup measures. General guidelines

include evacuating the area, providing ventilation, and containing the spill with absorbent

materials.

Waste Identification and Segregation
Proper segregation of chemical waste is critical to prevent dangerous reactions.[2] CB-64D
waste must be collected and segregated based on its physical state and potential chemical

incompatibilities.

Waste Segregation Protocol:

Solid Waste:

Unused or expired CB-64D powder.

Contaminated materials such as gloves, weigh boats, and absorbent paper.[3]

Collect in a designated, compatible, and clearly labeled solid waste container.[3]

Liquid Waste:

Solutions containing CB-64D.

Rinsate from cleaning contaminated glassware.

Segregate into aqueous, halogenated, and non-halogenated solvent waste streams.

Store in separate, compatible, and clearly labeled liquid waste containers.

Sharps Waste:

Needles, syringes, and broken glass contaminated with CB-64D.

Place in a designated, puncture-resistant sharps container labeled as "Hazardous Waste".

[3]
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CB-64D Waste Segregation Workflow

Diagram 1: CB-64D Waste Segregation Workflow

CB-64D Waste

Solid Waste
(Powder, Contaminated PPE)

Liquid Waste
(Solutions, Rinsate)

Sharps Waste
(Needles, Broken Glass)

Labeled Solid
Waste Container

Aqueous Waste
Container

Halogenated Solvent
Waste Container

Non-Halogenated Solvent
Waste Container

Labeled Sharps
Container

Click to download full resolution via product page

A workflow for segregating different forms of CB-64D waste.

Waste Container Management
All hazardous waste must be stored in appropriate containers that are properly labeled and

managed to prevent leaks or spills.

Container Requirements:
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Attribute Specification Rationale

Material
Chemically compatible with

CB-64D and any solvents.

Prevents degradation or

reaction with the container.

Condition
Good condition, no leaks,

cracks, or rust.

Ensures containment and

prevents environmental

release.

Closure Tight-fitting, screw-on cap.

Prevents spills and

evaporation. Parafilm is not a

substitute for a proper cap.

Secondary Containment
Place containers in a larger,

chemically resistant tray or tub.

Contains leaks or spills from

the primary container.

Labeling:

All waste containers must be labeled with a "Hazardous Waste" tag immediately upon the first

addition of waste. The label must include:

The words "Hazardous Waste".

The full chemical name: "(+)-1R,5R-(E)-8-Benzylidene-5-(3-hydroxyphenyl)-2-

methylmorphan-7-one" and any other components in the waste stream.

The accumulation start date.

The associated hazards (e.g., Toxic).

On-Site Accumulation and Storage
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within or

near the laboratory where it is generated.

SAA Guidelines:

The SAA must be under the control of the laboratory personnel.
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Keep waste containers closed except when adding waste.

Do not accumulate more than 55 gallons of total hazardous waste at any one time.

Once a container is full, it must be moved to the central hazardous waste storage area within

three days.

CB-64D Disposal Decision Tree
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Diagram 2: CB-64D Disposal Decision Tree
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A step-by-step decision guide for proper CB-64D waste handling.

Final Disposal Procedure
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Never dispose of CB-64D down the drain or in the regular trash. All waste containing this

compound must be collected for disposal by the institution's Environmental Health & Safety

(EH&S) department or a licensed hazardous waste contractor.

Step-by-Step Disposal:

Segregation: Properly segregate the waste into solid, liquid, and sharps containers as

described in Section 2.

Containment: Use appropriate, compatible containers with secure lids.

Labeling: Affix a completed hazardous waste label to each container as soon as the first drop

of waste is added.

Storage: Keep the labeled containers in your designated Satellite Accumulation Area.

Pickup Request: Once a waste container is nearly full, submit a chemical waste collection

request to your institution's EH&S office.

Documentation: Maintain a log of all hazardous waste generated and disposed of for your

laboratory records.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211454#cb-64d-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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